Cas no 300814-74-8 (1-(11E)-11H-indeno1,2-bquinoxalin-11-ylidene-2-phenylhydrazine)

• Product Name: 1-(11E)-11H-indeno1,2-bquinoxalin-11-ylidene-2-phenylhydrazine
• CAS No: 300814-74-8
• MF: C₂₁H₁₄N₄
• MW: 322.36266374588
• CID: 6038996
• PubChem ID: 3655154
• Update Time: 2025-07-15

1-(11E)-11H-indeno1,2-bquinoxalin-11-ylidene-2-phenylhydrazine Chemical and Physical Properties

Names and Identifiers

• 1-(11E)-11H-indeno1,2-bquinoxalin-11-ylidene-2-phenylhydrazine
• (E)-11-(2-phenylhydrazono)-11H-indeno[1,2-b]quinoxaline
• 11H-Indeno[1,2-b]quinoxalin-11-one, 2-phenylhydrazone
• Z56791029
• AKOS001016941
• (11E)-11H-indeno[1,2-b]quinoxalin-11-one phenylhydrazone
• 1-[(11E)-11H-indeno[1,2-b]quinoxalin-11-ylidene]-2-phenylhydrazine
• 300814-74-8
• 10H-indeno[2,3-b]quinoxalin-11-yl(phenyl)diazene
• AKOS034455246
• F1345-0365

• Inchi： 1S/C21H14N4/c1-2-8-14(9-3-1)24-25-20-16-11-5-4-10-15(16)19-21(20)23-18-13-7-6-12-17(18)22-19/h1-13,24H
• InChI Key： FLTLVUMVNNIHSX-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=CC=2)N=C2C(=NNC3=CC=CC=C3)C3=C(C=12)C=CC=C3

Computed Properties

• Exact Mass: 322.121846464g/mol
• Monoisotopic Mass: 322.121846464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 486
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 53.4Ų

Experimental Properties

• Density: 1.30±0.1 g/cm3(Predicted)
• Boiling Point: 569.3±53.0 °C(Predicted)
• pka: 8.18±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinoxalines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinoxalines

Additional information on 1-(11E)-11H-indeno1,2-bquinoxalin-11-ylidene-2-phenylhydrazine

Comprehensive Overview of 1-(11E)-11H-indeno[1,2-b]quinoxalin-11-ylidene-2-phenylhydrazine (CAS No. 300814-74-8)

1-(11E)-11H-indeno[1,2-b]quinoxalin-11-ylidene-2-phenylhydrazine (CAS No. 300814-74-8) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in materials science and pharmaceuticals. This compound belongs to the class of indenoquinoxaline derivatives, which are known for their conjugated π-electron systems and optoelectronic properties. Researchers and industry professionals are increasingly exploring its use in organic semiconductors, fluorescent probes, and photodynamic therapy.

The molecular structure of 1-(11E)-11H-indeno[1,2-b]quinoxalin-11-ylidene-2-phenylhydrazine features a planar indenoquinoxaline core coupled with a phenylhydrazine moiety, which enhances its stability and electronic properties. This configuration makes it a promising candidate for OLED (Organic Light-Emitting Diode) applications, where efficient light emission and charge transport are critical. Recent studies have highlighted its potential in solar cell technologies, particularly as a non-fullerene acceptor in organic photovoltaics, addressing the growing demand for sustainable energy solutions.

In the pharmaceutical sector, 1-(11E)-11H-indeno[1,2-b]quinoxalin-11-ylidene-2-phenylhydrazine has been investigated for its bioactive properties. Its ability to interact with biological targets, such as DNA intercalation and enzyme inhibition, has sparked interest in developing novel therapeutics. For instance, its derivatives are being studied for anticancer activity, leveraging its planar structure to disrupt cancer cell proliferation. This aligns with the current focus on precision medicine and targeted drug delivery, topics frequently searched by medical professionals and researchers.

The synthesis of 1-(11E)-11H-indeno[1,2-b]quinoxalin-11-ylidene-2-phenylhydrazine typically involves multi-step organic reactions, including condensation and cyclization processes. Advanced techniques such as microwave-assisted synthesis have been employed to improve yield and purity, reflecting the industry's shift toward green chemistry and sustainable synthesis. These methods are often discussed in forums and publications, as they reduce waste and energy consumption—a key concern for environmentally conscious researchers.

From an analytical perspective, characterizing this compound requires sophisticated tools like NMR spectroscopy, mass spectrometry, and X-ray crystallography. These techniques confirm its structural integrity and purity, ensuring reliable performance in applications. The compound's UV-Vis absorption and fluorescence emission profiles are also critical for optoelectronic studies, making it a subject of interest in spectroscopy-related searches.

As the demand for advanced functional materials grows, 1-(11E)-11H-indeno[1,2-b]quinoxalin-11-ylidene-2-phenylhydrazine stands out as a versatile building block. Its compatibility with polymer matrices and nanocomposites opens doors for innovations in flexible electronics and wearable sensors—areas trending in consumer technology. Additionally, its thermal stability and solubility in organic solvents make it suitable for inkjet printing and thin-film deposition, techniques pivotal in modern manufacturing.

In summary, 1-(11E)-11H-indeno[1,2-b]quinoxalin-11-ylidene-2-phenylhydrazine (CAS No. 300814-74-8) represents a cutting-edge compound with multidisciplinary applications. Its relevance to renewable energy, healthcare innovation, and smart materials ensures its prominence in scientific discourse. By addressing contemporary challenges like energy efficiency and personalized medicine, this compound exemplifies the convergence of chemistry and technology, driving future breakthroughs.